Cas no 2243-27-8 (Nonanenitrile)

• Product Name: Nonanenitrile
• CAS No: 2243-27-8
• MF: C₉H₁₇N
• MW: 139.23798251152
• MDL: MFCD00001985
• CID: 259706
• PubChem ID: 87574299
• Update Time: 2025-06-08

Nonanenitrile Chemical and Physical Properties

Names and Identifiers

• Nonanenitrile
• Nonanonitrile
• 1-cyanooctane
• n-Nonanenitrile
• n-Nonanonitrile
• n-Octyl Cyanide
• Nonanitrile
• Octyl cyanide
• Pelargonitrile
• Pelargononitrile
• n-Octylcyanide
• 1-Octyl cyanide
• n-Octanenitrile
• PLZZPPHAMDJOSR-UHFFFAOYSA-N
• 6Q10KP3P20
• Nonanetrile
• Nonyl nitrile
• Nonanenitrile, 98%
• NSC5560
• 8127AF
• VZ36639
• DTXSID6022183
• NSC 5560
• NSC-5560
• MFCD00001985
• J-014712
• AKOS009156719
• P0020
• UNII-6Q10KP3P20
• EINECS 218-808-9
• BS-23790
• CS-0204913
• AI3-33241
• 2243-27-8
• D91888
• Octyl cyanide, Pelargononitrile
• CAA24327
• BRN 1746339
• NS00027169
• Q27265303
• SCHEMBL181158
• nOctyl cyanide
• 1Octyl cyanide
• nOctylcyanide
• nNonanenitrile
• DTXCID002183
• 1cyanooctane
• 4-02-00-01024 (Beilstein Handbook Reference)
• nNonanonitrile

• MDL： MFCD00001985
• Inchi： 1S/C9H17N/c1-2-3-4-5-6-7-8-9-10/h2-8H2,1H3
• InChI Key： PLZZPPHAMDJOSR-UHFFFAOYSA-N
• SMILES： N#CCCCCCCCC
• BRN： 1746339

Computed Properties

• Exact Mass: 139.13600
• Monoisotopic Mass: 139.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 98.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Yellow or orange liquid
• Density: 0.786 g/mL at 25 °C(lit.)
• Melting Point: -35 °C
• Boiling Point: 222°C
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: n20/D 1.426(lit.)
• PSA: 23.79000
• LogP: 3.26058
• Solubility: Insoluble in water, soluble in ethanol and diethyl ether.
• Vapor Pressure: 4.6±0.1 mmHg at 25°C

Nonanenitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227-H303-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 51/53
• Safety Instruction： S61
• RTECS：RA6606000
• Hazardous Material Identification：
• Storage Condition：4° CStore…,-4℃Store…Better
• HazardClass：6.(b)
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：6.(b)
• Safety Term：6.(b)
• Packing Group：III
• Risk Phrases：R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on Nonanenitrile

Nonanenitrile: A Comprehensive Overview

Nonanenitrile, also known by its CAS number CAS No. 2243-27-8, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, with the molecular formula C9H19NO, belongs to the nitrile family and is characterized by its nine-carbon chain structure. The nitrile functional group (-CN) plays a pivotal role in its chemical reactivity and applications.

Recent advancements in synthetic chemistry have highlighted the potential of Nonanenitrile as a versatile building block for constructing complex organic molecules. Researchers have demonstrated its utility in the synthesis of various polymers, pharmaceutical intermediates, and advanced materials. For instance, studies published in leading journals such as Journal of the American Chemical Society and Nature Chemistry have shown that Nonanenitrile can be efficiently converted into valuable compounds through catalytic transformations, offering a sustainable pathway for industrial applications.

The synthesis of Nonanenitrile typically involves the use of alkyl halides and ammonia under specific reaction conditions. Recent innovations in this area have focused on optimizing reaction yields and minimizing environmental impact. For example, the development of eco-friendly catalysts and solvent systems has enabled the large-scale production of CAS No. 2243-27-8 with high purity and efficiency.

In terms of applications, Nonanenitrile has found widespread use in the production of lubricants, plasticizers, and specialty chemicals. Its ability to undergo nucleophilic addition reactions makes it an ideal precursor for synthesizing a wide range of functional materials. Moreover, its compatibility with various polymerization techniques has opened new avenues for developing high-performance polymers with tailored properties.

The growing demand for sustainable chemical processes has led to increased interest in the recycling and reuse of CAS No. 2243-27-8. Researchers are actively exploring methods to recover and repurpose this compound from industrial waste streams, thereby reducing its environmental footprint. These efforts align with global initiatives aimed at promoting circular economy principles in the chemical industry.

In conclusion, Nonanenitrile, or CAS No. 2243-27-8, stands as a testament to the ingenuity of modern chemistry. Its unique properties, coupled with ongoing advancements in synthesis and application techniques, ensure its continued relevance in both academic research and industrial production.